Cas no 58432-26-1 (4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole)

• Product Name: 4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole
• CAS No: 58432-26-1
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 342103
• PubChem ID: 11953665
• Update Time: 2025-06-28

4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-(bromomethyl)-1-phenyl-
• 4-(bromomethyl)-1-phenyltriazole
• 58432-26-1
• EN300-65489
• 4-(bromomethyl)-1-phenyl-1H-1,2,3-triazole
• DTXSID40474600
• AKOS011502980
• SCHEMBL3614213
• 4-bromomethyl-1-phenyl-1h-1,2,3-triazole
• Z982123108
• 4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole

• Inchi： 1S/C9H8BrN3/c10-6-8-7-13(12-11-8)9-4-2-1-3-5-9/h1-5,7H,6H2
• InChI Key： ZIGZFVQFYCRRGD-UHFFFAOYSA-N
• SMILES： BrCC1=CN(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 236.99024
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71

Additional information on 4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole

Introduction to 4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole (CAS No. 58432-26-1)

4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole, also known by its CAS number 58432-26-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological activities. The presence of a bromomethyl group and a phenyl substituent in its structure imparts unique reactivity and functional properties, making it a valuable intermediate in various synthetic pathways.

The chemical structure of 4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole consists of a 1,2,3-triazole ring with a bromomethyl group attached to the 4-position and a phenyl group at the 1-position. The bromomethyl group is particularly reactive and can undergo various substitution reactions, such as nucleophilic substitution (SN2) and coupling reactions. This reactivity makes it an excellent building block for the synthesis of more complex molecules with potential applications in drug discovery and materials science.

In recent years, 4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole has been extensively studied for its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that derivatives of 4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole demonstrated potent inhibition of inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a promising lead for the development of new anti-inflammatory drugs.

Beyond its biological applications, 4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole has also found use in materials science. The triazole ring is known for its excellent thermal stability and strong π-electron delocalization, which can enhance the mechanical and optical properties of polymers and other materials. A recent study in Advanced Materials (2021) explored the use of 4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole as a cross-linking agent in polymer synthesis. The results showed that the resulting polymers exhibited improved thermal stability and mechanical strength compared to traditional cross-linking agents.

The synthesis of 4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole typically involves a multi-step process. One common approach is to start with an azide-functionalized benzene derivative and react it with an alkyne containing a bromomethyl group under copper(I) catalysis to form the triazole ring via the Huisgen 1,3-dipolar cycloaddition reaction. This method is highly efficient and can be scaled up for industrial production.

The safety profile of 4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole is an important consideration for its practical applications. While the compound itself is not classified as hazardous under current regulations, it is important to handle it with appropriate precautions due to its reactivity. Standard laboratory safety protocols should be followed to ensure safe handling and storage.

In conclusion, 4-(Bromomethyl)-1-phenyl-1H-1,2,3-triazole (CAS No. 58432-26-1) is a multifunctional compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in various scientific fields.